Cas no 70324-66-2 (H-Ile-PNA)

• Product Name: H-Ile-PNA
• CAS No: 70324-66-2
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• MDL: MFCD00238006
• CID: 1090941
• PubChem ID: 7408569
• Update Time: 2025-04-20

H-Ile-PNA Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-Amino-3-methyl-N-(4-nitrophenyl)pentanamide
• (2R,3R)-2-amino-3-methyl-N-(4-nitrophenyl)pentanamide
• H-Ile-pNA
• H-L-Ile-pNA
• L-ISOLEUCINE 4-NITROANILIDE,
• isoleucine p-nitroanilide
• CS-0319539
• Pertussis Toxin?
• AS-49215
• A866633
• AKOS010392251
• SCHEMBL5582019
• L-Isoleucine 4-nitroanilide
• 70324-66-2
• MFCD00238006
• FD21827
• H-Ile-PNA

• MDL： MFCD00238006
• Inchi： 1S/C12H17N3O3/c1-3-8(2)11(13)12(16)14-9-4-6-10(7-5-9)15(17)18/h4-8,11H,3,13H2,1-2H3,(H,14,16)/t8-,11-/m0/s1
• InChI Key： NCCAUSZFESISCS-KWQFWETISA-N
• SMILES： O=C([C@H]([C@@H](C)CC)N)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.12700
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.94000
• LogP: 3.20320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives